1-(2-(1,1-Dioxidothietan-3-yl)ethoxy)urea

• Molecular Formula: C6H12N2O4S
• Molecular Weight: 208.24 g/mol
• IUPAC Name: 2-(1,1-dioxothietan-3-yl)ethoxyurea
• InChI: InChI=1S/C6H12N2O4S/c7-6(9)8-12-2-1-5-3-13(10,11)4-5/h5H,1-4H2,(H3,7,8,9)
• InChI Key: NBYPXQQUQBRGIC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CS1(=O)=O)CCONC(=O)N

Description

1-(2-(1,1-Dioxidothietan-3-yl)ethoxy)urea is a chemical compound with the molecular formula C₆H₁₂N₂O₄S and a molecular weight of 208.23 g/mol . This compound is primarily used for research purposes and has various applications in scientific studies .

Preparation Methods

The synthesis of 1-(2-(1,1-Dioxidothietan-3-yl)ethoxy)urea involves several steps. One common method includes the reaction of 1,1-dioxidothietan-3-yl with ethoxyurea under controlled conditions . The reaction typically requires specific reagents and catalysts to ensure the desired product is obtained with high purity . Industrial production methods may involve scaling up this synthetic route while maintaining stringent quality control measures to ensure consistency and safety .

Chemical Reactions Analysis

1-(2-(1,1-Dioxidothietan-3-yl)ethoxy)urea undergoes various chemical reactions, including oxidation, reduction, and substitution . Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles . The major products formed from these reactions depend on the specific conditions and reagents used . For example, oxidation may yield sulfoxides or sulfones, while reduction could produce thiols or sulfides .

Scientific Research Applications

1-(2-(1,1-Dioxidothietan-3-yl)ethoxy)urea has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules . In biology, it may be used to study enzyme interactions and metabolic pathways . In medicine, this compound could be investigated for its potential therapeutic properties . Additionally, it has industrial applications, such as in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 1-(2-(1,1-Dioxidothietan-3-yl)ethoxy)urea involves its interaction with specific molecular targets and pathways . The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific context and application of the compound .

Comparison with Similar Compounds

1-(2-(1,1-Dioxidothietan-3-yl)ethoxy)urea can be compared with other similar compounds, such as N-(1,1-dioxothietan-3-yl)-1,2,4-triazoles . These compounds share structural similarities but may differ in their chemical reactivity and biological activity . The uniqueness of this compound lies in its specific functional groups and the resulting properties .